
The Evolution of the Osmotin Gene Family in
Plants: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: osmotin

Cat. No.: B1177005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The osmotin gene family, a subgroup of the pathogenesis-related 5 (PR-5) protein family,

plays a pivotal role in plant defense and stress tolerance.[1][2] First identified in tobacco cells

adapted to osmotic stress, osmotins and osmotin-like proteins (OLPs) are now recognized as

key players in the intricate network of plant responses to a myriad of biotic and abiotic

challenges.[1][3] This technical guide provides an in-depth exploration of the evolution,

function, and signaling pathways associated with the osmotin gene family, offering a valuable

resource for researchers in plant science and drug development.

Evolutionary History and Diversification
The osmotin gene family is a fascinating subject for evolutionary studies, showcasing the

dynamic nature of plant genomes in response to environmental pressures.

Origin and Expansion
Phylogenetic analyses reveal that the osmotin gene group emerged within spermatophytes

(seed plants).[4][5] The evolution of this gene family is characterized by gene duplication

events, including tandem and block duplications, which have led to the expansion and

diversification of osmotin genes across the plant kingdom.[4] These duplication events,
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coupled with natural selection, have facilitated the adaptation of plants to various

environmental stresses.

Phylogenetic Distinction from Thaumatin-Like Proteins
Osmotins belong to the larger superfamily of thaumatin-like proteins (TLPs), which are

characterized by a conserved thaumatin domain.[6] However, phylogenetic analysis allows for

the distinction of a specific osmotin clade within the TLP family.[4][7] This distinction is crucial

for accurate functional annotation and comparative genomic studies. While the broader TLP

family is widespread, the number of true osmotin genes can vary significantly between

species. For instance, the Arabidopsis thaliana genome contains 22 PR-5/TLP family proteins,

but only a single true osmotin gene, AtOSM34.[8]

Quantitative Data on Osmotin and TLP Gene Family
Size
The number of osmotin and TLP genes varies considerably among plant species, reflecting

their diverse evolutionary histories and ecological niches. The table below summarizes the

currently available data on the size of these gene families in selected plant species.
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Plant Species
Common
Name

TLP Gene
Family Size

Osmotin
Subfamily Size

Reference(s)

Arabidopsis

thaliana
Thale Cress 22 1 [8]

Oryza sativa Rice 37 Not specified [8]

Glycine max Soybean Not specified 5 putative [6]

Gossypium

raimondii
--- 50 Not specified [8]

Gossypium

arboreum
Tree Cotton 48 Not specified [8]

Gossypium

hirsutum
Upland Cotton 91 Not specified [8]

Gossypium

barbadense

Sea Island

Cotton
90 Not specified [8]

Vitis vinifera Grape 33 Not specified [8]

Cucumis melo Melon 28 Not specified [8]

Populus

trichocarpa

Black

Cottonwood
55 Not specified [8]

Ammopiptanthus

nanus
--- 31 Not specified [8]

Hordeum vulgare Barley 19 Not specified [8]

Phaseolus

vulgaris
Common Bean 26 Not specified [8]

Rosa chinensis China Rose 27 Not specified [8]

Allium sativum Garlic 32 Not specified [8]

Musa acuminata Banana 49 Not specified [8]
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Functional Roles of Osmotin
Osmotin proteins are multifunctional, contributing to a wide range of stress responses in

plants.

Biotic Stress Response
Osmotins exhibit potent antifungal activity against a broad spectrum of phytopathogens.[1] The

proposed mechanisms of action include:

Plasma membrane permeabilization: Osmotin can directly interact with and disrupt the

fungal plasma membrane, leading to cell lysis.[1][9]

Signal transduction subversion: In some fungi, like Saccharomyces cerevisiae, osmotin can

activate a signal transduction pathway, such as the mating pheromone response pathway,

which weakens the fungal cell wall and enhances its cytotoxic effects.[10]

Induction of programmed cell death (PCD): Osmotin can induce apoptosis-like cell death in

fungal pathogens.[1]

Abiotic Stress Tolerance
Osmotin expression is induced by a variety of abiotic stresses, including:

Osmotic stress (drought and salinity): As their name suggests, osmotins play a crucial role

in mitigating the effects of osmotic stress.[1]

Temperature stress (cold and heat): Osmotin accumulation has been observed in response

to both low and high temperatures.[1]

Wounding: Mechanical damage can also trigger the expression of osmotin genes.[1]

The protective effects of osmotin under abiotic stress are attributed to several factors,

including the accumulation of osmolytes like proline, which helps maintain cellular turgor and

scavenge reactive oxygen species (ROS).[1]

Signaling Pathways Involving Osmotin
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Osmotin is integrated into complex signaling networks that regulate plant stress responses.

Osmotin Perception (Putative)
While a specific plant receptor for osmotin has yet to be definitively identified, studies in yeast

have shown that osmotin binds to a seven-transmembrane-domain receptor-like protein.[1][11]

[12] Homologs of this receptor exist in plants, suggesting a similar perception mechanism may

be at play. The diagram below illustrates a putative model for osmotin perception at the plant

cell membrane.

Putative Osmotin Perception at the Plant Cell Membrane

Extracellular Space Plasma Membrane Cytoplasm

Osmotin Putative 7-TMD
Receptor

Downstream Signaling
(MAPK, ABA pathways)

Signal
Transduction

Click to download full resolution via product page

A putative model for osmotin perception at the plant cell membrane.

Mitogen-Activated Protein Kinase (MAPK) Cascade
Upon stress perception, a MAPK cascade is often activated, leading to the phosphorylation of

downstream targets and the regulation of gene expression.[13] Osmotin expression is known

to be regulated by MAPK signaling, and conversely, osmotin can also influence MAPK

pathway activity as part of the plant's defense response.
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Osmotin and the MAPK Signaling Cascade
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Simplified MAPK cascade leading to osmotin gene expression.
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Abscisic Acid (ABA) Signaling
The phytohormone abscisic acid (ABA) is a central regulator of abiotic stress responses.

Osmotin gene expression is induced by ABA.[14] In Arabidopsis, OSM34 has been shown to

be a positive regulator of ABA signaling.[14] Interestingly, OSM34 protein levels are regulated

by the 26S proteasome pathway through its interaction with the F-Box protein SKP2A.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1177005?utm_src=pdf-body
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2015.00163/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2015.00163/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2015.00163/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Osmotin in the ABA Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4360817/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4360817/
https://www.semanticscholar.org/paper/Osmotin%3A-a-plant-sentinel-and-a-possible-agonist-of-Mundree-Arruda/7e6227c0accc17e563f9a138a303875b4d09b1cf
https://www.semanticscholar.org/paper/Osmotin%3A-a-plant-sentinel-and-a-possible-agonist-of-Mundree-Arruda/7e6227c0accc17e563f9a138a303875b4d09b1cf
https://www.researchgate.net/publication/227503079_The_Comparative_Analysis_of_Osmotins_and_Osmotin-Like_PR-5_Proteins
https://pubmed.ncbi.nlm.nih.gov/31030277/
https://pubmed.ncbi.nlm.nih.gov/31030277/
https://www.researchgate.net/publication/332705335_Genome-wide_analysis_and_evolution_of_plant_thaumatin-like_proteins_a_focus_on_the_origin_and_diversification_of_osmotins
https://www.researchgate.net/figure/The-domain-architecture-of-Osmotin-thaumatin-like-protein-superfamily_tbl1_50305020
https://www.researchgate.net/figure/Detailed-representation-of-the-phylogenetic-relationship-among-thaumatin-domains-within_fig3_332705335
https://www.researchgate.net/figure/Gene-structure-of-putative-osmotins-according-to-the-phylogenetic-tree-organization-a_fig4_332705335
https://www.purdue.edu/hla/sites/zhulab/wp-content/uploads/sites/23/2017/05/11.pdf
https://pubmed.ncbi.nlm.nih.gov/9660964/
https://pubmed.ncbi.nlm.nih.gov/9660964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3032776/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3032776/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0016690
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0016690
https://megasoftware.net/pdfs/Hall13.pdf
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2015.00163/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2015.00163/full
https://www.benchchem.com/product/b1177005#evolution-of-the-osmotin-gene-family-in-plants
https://www.benchchem.com/product/b1177005#evolution-of-the-osmotin-gene-family-in-plants
https://www.benchchem.com/product/b1177005#evolution-of-the-osmotin-gene-family-in-plants
https://www.benchchem.com/product/b1177005#evolution-of-the-osmotin-gene-family-in-plants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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